Cas no 2092078-42-5 (2-fluoro-4-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 2-fluoro-4-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2092078-42-5
• MF: C₆H₃F₂NO₄S
• MW: 223.15412735939
• MDL: MFCD30679202
• CID: 5240957
• PubChem ID: 131612136
• Update Time: 2026-03-08

2-fluoro-4-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-nitrobenzene-1-sulfonyl fluoride
• 2-Fluoro-4-nitrobenzene-1-sulfonylfluoride
• Benzenesulfonyl fluoride, 2-fluoro-4-nitro-
• 2-fluoro-4-nitrobenzene-1-sulfonyl fluoride

• MDL： MFCD30679202
• Inchi： 1S/C6H3F2NO4S/c7-5-3-4(9(10)11)1-2-6(5)14(8,12)13/h1-3H
• InChI Key： YMOSGNMTTZWTAO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1F)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 320
• XLogP3: 1.6
• Topological Polar Surface Area: 88.3

Additional information on 2-fluoro-4-nitrobenzene-1-sulfonyl fluoride

Introduction to 2-Fluoro-4-nitrobenzene-1-sulfonyl fluoride (CAS No. 2092078-42-5)

2-Fluoro-4-nitrobenzene-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2092078-42-5, features a fluorine substituent and a nitro group, which contribute to its reactivity and utility in synthetic chemistry. The presence of a sulfonyl fluoride moiety further enhances its potential as an intermediate in the development of various chemical entities.

The significance of 2-fluoro-4-nitrobenzene-1-sulfonyl fluoride lies in its role as a building block for more complex molecules. Fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability, lipophilicity, and binding affinity, making them invaluable in drug design. The nitro group introduces electrophilic characteristics, facilitating further functionalization through reduction or coupling reactions. These attributes make the compound particularly relevant in the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals.

In recent years, there has been a surge in research focused on fluorinated derivatives due to their promising pharmacological properties. For instance, studies have demonstrated that fluorine atoms can modulate the bioavailability and efficacy of drugs by influencing their electronic distribution and solubility profiles. The 2-fluoro-4-nitrobenzene-1-sulfonyl fluoride molecule exemplifies this trend, as it serves as a precursor for developing novel therapeutic agents targeting various diseases.

The compound's utility extends beyond pharmaceutical applications. It is also employed in materials science, where fluorinated aromatic compounds contribute to the development of advanced polymers and coatings with improved durability and chemical resistance. Additionally, its reactivity makes it a valuable tool in organic synthesis, enabling chemists to construct complex molecular frameworks with precision.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-fluoro-4-nitrobenzene-1-sulfonyl fluoride. Techniques such as transition-metal-catalyzed cross-coupling reactions and photoredox catalysis have been leveraged to introduce this compound into diverse synthetic pathways. These innovations have not only streamlined the production process but also opened new avenues for exploring its derivatives.

In the context of drug discovery, the fluorine atom in 2-fluoro-4-nitrobenzene-1-sulfonyl fluoride plays a crucial role in modulating pharmacokinetic properties. For example, perfluorinated aromatic compounds have been shown to exhibit prolonged circulation times in biological systems due to their resistance to metabolic degradation. This characteristic is particularly advantageous for drugs requiring extended half-lives or targeted delivery systems.

The nitro group present in the molecule also contributes to its versatility. Upon reduction, it can be converted into an amino group, enabling further derivatization into amides, sulfonamides, or other pharmacologically relevant structures. Such transformations are essential for optimizing drug candidates during preclinical and clinical development.

Industrial applications of 2-fluoro-4-nitrobenzene-1-sulfonyl fluoride are equally noteworthy. Its incorporation into agrochemicals has shown promise in developing more effective pesticides with reduced environmental impact. The compound's ability to undergo selective functionalization allows for the creation of molecules with tailored biological activities.

The synthesis of 2-fluoro-4-nitrobenzene-1-sulfonyl fluoride itself is a testament to modern organic chemistry achievements. Multi-step synthetic routes involving halogenation, nitration, and sulfonylation have been refined over time to achieve high yields and purity levels. These processes often employ state-of-the-art catalysts and solvents that minimize waste generation while maximizing efficiency.

Future research directions may focus on exploring novel derivatives of 2-fluoro-4-nitrobenzene-1-sulfonyl fluoride with enhanced properties. For instance, incorporating additional fluorine atoms or substituting other functional groups could lead to compounds with improved bioavailability or reduced toxicity. Such explorations are driven by the continuous demand for innovative solutions in medicine and materials science.

The compound's role as an intermediate in fine chemical synthesis underscores its importance beyond pharmaceuticals. It serves as a cornerstone for constructing complex molecules that find applications in fragrances, dyes, and electronic materials. The ability to precisely control its reactivity allows chemists to tailor these products according to specific requirements.

In conclusion,2-fluoro-4-nitrobenzene-1-sulfonyl fluoride (CAS No. 2092078-42-5) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it an indispensable tool for researchers seeking to develop innovative chemical entities with significant societal impact.